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Compound of Interest

Compound Name: Methyl-d3 butyrate

Cat. No.: B15289514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl-d3 butyrate, the deuterated isotopologue of methyl butyrate, is a valuable tool in

various scientific disciplines, particularly in metabolic research and drug development. Its

chemical and physical properties are nearly identical to its non-deuterated counterpart, with the

key difference being the increased mass due to the presence of deuterium. This isotopic

labeling allows for the tracing and quantification of butyrate and its metabolites in biological

systems using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This

guide provides a comprehensive overview of the chemical properties of Methyl-d3 butyrate,

detailed experimental protocols for their determination, and insights into its application in

metabolic research.

Chemical and Physical Properties
The physical properties of Methyl-d3 butyrate are expected to be very similar to those of

methyl butyrate. The primary difference lies in its molecular weight, which is increased by the

mass of the three deuterium atoms.
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Property Value Source

Molecular Formula C₅D₃H₇O₂ [1]

Molecular Weight 105.15 g/mol [1]

CAS Number 38666-81-8

Appearance Colorless liquid [1]

Boiling Point
~102-103 °C (estimated from

methyl butyrate)

Density

~0.898 g/mL at 25 °C

(estimated from methyl

butyrate)

Solubility in Water Slightly soluble

Refractive Index
~1.385 at 20 °C (estimated

from methyl butyrate)

Experimental Protocols
Detailed methodologies for determining the key chemical and physical properties of Methyl-d3
butyrate are outlined below. These protocols are standard procedures in organic chemistry

and can be adapted for the specific requirements of the user.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small quantities, a micro-boiling point determination

method is suitable.

Methodology:

A small amount of Methyl-d3 butyrate is placed in a capillary tube, which is then attached to

a thermometer.

The setup is immersed in a heating bath (e.g., a Thiele tube with mineral oil).
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The bath is heated slowly, and the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube is recorded as the boiling point.

Determination of Density
Principle: Density is the mass per unit volume of a substance. It can be determined by

accurately measuring the mass of a known volume of the liquid.

Methodology:

A calibrated pycnometer (a flask with a specific volume) is weighed empty.

The pycnometer is filled with Methyl-d3 butyrate to the calibration mark.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (filled weight minus empty weight)

by the volume of the pycnometer.[2][3] Temperature control is crucial for accurate density

measurements.[2]

Determination of Solubility in Water
Principle: Solubility is the ability of a substance (solute) to dissolve in a solvent to form a

homogeneous solution. The "like dissolves like" principle is a general guide, where polar

solutes dissolve in polar solvents and non-polar solutes dissolve in non-polar solvents.

Methodology:

To a test tube containing a known volume of deionized water (e.g., 1 mL), add a small,

measured amount of Methyl-d3 butyrate (e.g., 100 µL).

The mixture is vigorously agitated (vortexed) for a set period.

The mixture is allowed to stand and observed for the presence of a single phase (soluble) or

two distinct phases (insoluble/slightly soluble).[4][5]

For quantitative analysis, techniques like gas chromatography (GC) or NMR can be used to

determine the concentration of the ester in the aqueous phase.
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Applications in Metabolic Research: Butyrate
Metabolism
Butyrate is a short-chain fatty acid (SCFA) produced by the gut microbiota through the

fermentation of dietary fibers.[6] It serves as a primary energy source for colonocytes and has

been implicated in various physiological processes, including the regulation of gene

expression, inflammation, and cell differentiation.[6][7] Methyl-d3 butyrate is an invaluable

tracer for studying the in vivo and in vitro metabolism of butyrate.

Butanoate Metabolism Signaling Pathway
The following diagram illustrates a simplified overview of the butanoate metabolism pathway,

where isotopically labeled butyrate can be traced.
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Caption: Simplified pathway of butyrate metabolism.

Experimental Workflow for Isotopic Labeling Studies
The use of Methyl-d3 butyrate in metabolic studies typically follows a structured workflow to

trace its fate in a biological system.
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Caption: Experimental workflow for stable isotope tracing.
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Conclusion
Methyl-d3 butyrate is a powerful tool for investigating the complex roles of butyrate in health

and disease. Its distinct isotopic signature allows for precise tracking and quantification within

biological systems. The standardized experimental protocols for determining its chemical

properties ensure accurate and reproducible results. By leveraging stable isotope labeling with

Methyl-d3 butyrate, researchers can gain deeper insights into metabolic pathways, drug

metabolism, and the intricate interactions between the gut microbiota and the host.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. uoanbar.edu.iq [uoanbar.edu.iq]

3. calnesis.com [calnesis.com]

4. m.youtube.com [m.youtube.com]

5. Khan Academy [khanacademy.org]

6. wjgnet.com [wjgnet.com]

7. A butyrate‐producing synbiotic mitigates intestinal inflammation in a murine colitis model -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Chemical Properties and
Applications of Methyl-d3 Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289514#what-are-the-chemical-properties-of-
methyl-d3-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-M295047/38666-81-8/methyl-d3-butyrate/
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.calnesis.com/en/measurements/density-liquids/
https://m.youtube.com/watch?v=ajJ5UN2pKwU
https://www.khanacademy.org/science/chemistry/states-of-matter-and-intermolecular-forces/introduction-to-intermolecular-forces/v/solubility-of-organic-compounds-redo
https://www.wjgnet.com/1948-5204/full/v6/i1/1
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395581/
https://www.benchchem.com/product/b15289514#what-are-the-chemical-properties-of-methyl-d3-butyrate
https://www.benchchem.com/product/b15289514#what-are-the-chemical-properties-of-methyl-d3-butyrate
https://www.benchchem.com/product/b15289514#what-are-the-chemical-properties-of-methyl-d3-butyrate
https://www.benchchem.com/product/b15289514#what-are-the-chemical-properties-of-methyl-d3-butyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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